Cas no 71405-00-0 (tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate)

tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate structure
71405-00-0 structure
Product Name:tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate
CAS No:71405-00-0
MF:C15H20N2O4
MW:292.330304145813
CID:976341
PubChem ID:433732
Update Time:2025-04-19

tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate
    • tert-butyl N-(2-oxo-1-phenylmethoxyazetidin-3-yl)carbamate
    • (2S)-N-(benzyloxy)-2-azetidinone
    • AC1L8W0N
    • AG-G-79597
    • CTK2H9737
    • NSC337389
    • SureCN7723389
    • TERT-BUTYL N-(2-OXO-1-PHENYLMETHOXY-AZETIDIN-3-YL)CARBAMATE
    • 71405-00-0
    • SCHEMBL7723389
    • NSC-337389
    • DTXSID70330942
    • Inchi: 1S/C15H20N2O4/c1-15(2,3)21-14(19)16-12-9-17(13(12)18)20-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)
    • InChI Key: VKAPZFAOKYAXOM-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)N1C(C(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 292.1424
  • Monoisotopic Mass: 292.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 67.87
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